Cas no 873388-89-7 (Benzenemethanol,2-amino-3,5-dimethyl-)

• Product Name: Benzenemethanol,2-amino-3,5-dimethyl-
• CAS No: 873388-89-7
• MF: C₉H₁₃NO
• MW: 151.205622434616
• MDL: MFCD16878760
• CID: 709528
• PubChem ID: 392916
• Update Time: 2025-06-03

Benzenemethanol,2-amino-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,2-amino-3,5-dimethyl-
• Benzyl alcohol, 2-amino-3,5-dimethyl- (3CI)
• NSC694100
• NSC694099
• NCI60_033671
• CHEMBL1988991
• (2-amino-3,5-dimethylphenyl)methanol
• SY129197
• NCI60_033670
• A916054
• N-(2-Azabicyclo[3.2.0]hepta-2,6-dien-3-yl)-N,N-diethylamine
• 873388-89-7
• Benzenemethanol,5-dimethyl-
• AC7040
• MFCD16878760
• NSC-694100
• (2-amino-3,5-dimethyl-phenyl)methanol
• Diethyl 3-amino-2,4,6-trimethylphenylphosphonate
• NSC-694099
• 2-Amino-3,5-dimethylbenzylAlcohol
• N,N-Diethyl-2-azabicyclo[3.2.0]hepta-2,6-dien-3-amine
• 2-Amino-3,5-dimethylbenzyl Alcohol

• MDL： MFCD16878760
• Inchi： 1S/C9H13NO/c1-6-3-7(2)9(10)8(4-6)5-11/h3-4,11H,5,10H2,1-2H3
• InChI Key： CRPRKAVPVAZRMT-UHFFFAOYSA-N
• SMILES： OCC1C=C(C)C=C(C)C=1N

Computed Properties

• Exact Mass: 151.1
• Monoisotopic Mass: 151.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Additional information on Benzenemethanol,2-amino-3,5-dimethyl-

Benzenemethanol, 2-Amino-3,5-Dimethyl-

Benzenemethanol, 2-amino-3,5-dimethyl- (CAS No. 873388-89-7) is a chemical compound with a unique structure and versatile applications. This compound belongs to the class of aromatic alcohols and is characterized by its benzene ring substituted with an amino group at position 2 and two methyl groups at positions 3 and 5. The presence of these substituents imparts distinct chemical properties, making it a valuable molecule in various fields such as pharmaceuticals, agrochemicals, and materials science.

The benzenemethanol framework is a fundamental structure in organic chemistry, serving as a building block for more complex molecules. The 2-amino substitution introduces nucleophilic properties, while the 3,5-dimethyl groups enhance stability and solubility. Recent studies have explored the potential of this compound in drug design, particularly in the development of bioactive agents targeting specific enzymes or receptors. For instance, researchers have investigated its role as a precursor for synthesizing inhibitors of kinase enzymes, which are crucial in cancer therapy.

In terms of synthesis, Benzenemethanol, 2-amino-3,5-dimethyl- can be prepared through various routes. One common method involves the nucleophilic substitution of a suitable benzene derivative with an amine group followed by reduction to form the alcohol moiety. Another approach utilizes coupling reactions to introduce the amino and methyl groups at specific positions on the benzene ring. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for large-scale applications.

The physical properties of Benzenemethanol, 2-amino-3,5-dimethyl- are also worth noting. It has a melting point of approximately 60°C and a boiling point around 150°C under standard conditions. Its solubility in polar solvents such as water and ethanol is moderate due to the balance between hydrophilic (amino group) and hydrophobic (methyl groups) substituents. This property makes it suitable for use in both aqueous and organic reaction systems.

Recent advancements in green chemistry have led to the exploration of more sustainable methods for synthesizing Benzenemethanol, 2-amino-3,5-dimethyl-. For example, researchers have developed catalytic processes using renewable feedstocks and biodegradable solvents to minimize environmental impact. These innovations align with global efforts to promote eco-friendly chemical manufacturing practices.

In terms of applications, Benzenemethanol, 2-amino-3,5-dimethyl- has found utility in several industries. In pharmaceuticals, it serves as an intermediate in the synthesis of antibiotics and antiviral agents. Its ability to form stable complexes with metal ions has also made it valuable in coordination chemistry and catalysis. Additionally, this compound is used as a precursor for producing advanced materials such as polymers and nanoparticles.

From a safety perspective, Benzenemethanol derivatives are generally considered non-toxic when handled appropriately. However, prolonged exposure or improper handling may cause irritation to the eyes or skin. Proper personal protective equipment (PPE) should be used during synthesis or handling to ensure workplace safety.

In conclusion, Benzenemethanol, 2-amino-3,5-dimethyl- (CAS No. 873388-89-7) is a versatile compound with significant potential across multiple disciplines. Its unique structure enables diverse applications ranging from drug development to materials science. As research continues to uncover new synthetic pathways and functional applications for this molecule, its importance in modern chemistry is expected to grow further.